Cas no 38946-63-3 (Phenol,4-(1,1-dimethylethyl)-2-fluoro-)

• Product Name: Phenol,4-(1,1-dimethylethyl)-2-fluoro-
• CAS No: 38946-63-3
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD16996860
• CID: 297004
• PubChem ID: 11062790
• Update Time: 2025-04-19

Phenol,4-(1,1-dimethylethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylethyl)-2-fluoro-
• 4-tert-butyl-2-fluorophenol
• 2-Fluoro-4-tert-butylphenol
• 38946-63-3
• AMY17205
• DTXSID20453771
• F81983
• 4-tert-butyl-2-fluoro-phenol
• SCHEMBL179468
• ORLJSROIQHIMQM-UHFFFAOYSA-N
• SY316138
• MFCD16996860
• MB21792
• 4-(tert-Butyl)-2-fluorophenol

• MDL： MFCD16996860
• Inchi： 1S/C10H13FO/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
• InChI Key： ORLJSROIQHIMQM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 168.09509
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes